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Compound of Interest

Compound Name: Oxazole-2-carboxylic acid

Cat. No.: B048676 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Oxazole-2-carboxylic acid (CAS No.

33123-68-1) could not be definitively located. The following disposal procedures are based on

general best practices for laboratory chemical waste and information from SDSs of structurally

similar compounds, such as other oxazole carboxylic acid derivatives. It is imperative to consult

your institution's Environmental Health and Safety (EHS) department for specific guidance and

to review the SDS that should have been provided by the chemical supplier.

This guide provides essential safety and logistical information for the proper disposal of

Oxazole-2-carboxylic acid, intended for researchers, scientists, and drug development

professionals. The procedures outlined below are designed to ensure the safe handling and

disposal of this chemical in a laboratory setting.

Hazard Profile and Safety Precautions
Based on data for similar oxazole-based carboxylic acids, Oxazole-2-carboxylic acid is

anticipated to present several hazards. All personnel handling this compound should be familiar

with its potential risks and the necessary safety measures.
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1] P301 + P312 + P330

Skin Irritation (Category 2) Causes skin irritation.[1]
P280, P302 + P352, P332 +

P313, P362

Eye Irritation (Category 2A)
Causes serious eye irritation.

[1]

P280, P305 + P351 + P338,

P337 + P313

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

May cause respiratory

irritation.[1]

P261, P271, P304 + P340,

P312, P403 + P233

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Oxazole-
2-carboxylic acid. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[4]

Skin and Body Protection: A lab coat and closed-toe shoes.[5]

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If dust is

generated, a NIOSH-approved respirator may be necessary.[2][4]

Step-by-Step Disposal Protocol
The proper disposal of Oxazole-2-carboxylic acid waste is crucial to ensure laboratory safety

and environmental protection. The following protocol outlines the necessary steps for its

collection and disposal.

1. Waste Identification and Segregation:

Identify the waste as solid Oxazole-2-carboxylic acid or a solution containing it.
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Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's EHS department.[5] Incompatible materials should be kept separate to avoid

dangerous reactions.

2. Waste Collection:

Solid Waste: Collect solid Oxazole-2-carboxylic acid waste in a clearly labeled, sealable

container.

Liquid Waste: If in solution, collect in a designated, compatible, and leak-proof container.

Ensure the container material is appropriate for the solvent used.

Avoid overfilling waste containers.

3. Labeling:

Label the waste container clearly with "Hazardous Waste."[5]

The label must include the full chemical name: "Oxazole-2-carboxylic acid." Do not use

abbreviations.

Indicate the approximate quantity or concentration of the chemical in the waste.

Include the date when the waste was first added to the container.

4. Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Keep the container tightly closed except when adding waste.[5]

5. Disposal Request:

Once the waste container is full or is no longer being added to, contact your institution's EHS

department to arrange for pickup and disposal.
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Follow all institutional procedures for waste manifest and pickup requests.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Oxazole-2-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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